Cas no 31059-09-3 (1H-Imidazole, 1-(chloroacetyl)- (9CI))

• Product Name: 1H-Imidazole, 1-(chloroacetyl)- (9CI)
• CAS No: 31059-09-3
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• CID: 876952
• PubChem ID: 3562826
• Update Time: 2025-04-19

1H-Imidazole, 1-(chloroacetyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(chloroacetyl)- (9CI)

• Inchi： 1S/C5H5ClN2O/c6-3-5(9)8-2-1-7-4-8/h1-2,4H,3H2
• InChI Key： KCLCLDYWGGLULS-UHFFFAOYSA-N
• SMILES： ClCC(N1C=NC=C1)=O

Computed Properties

• Exact Mass: 144.009
• Monoisotopic Mass: 144.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles